[1-(2-Phenoxyethyl)piperidin-3-yl]methanol

• Molecular Formula: C14H21NO2
• Molecular Weight: 235.32 g/mol
• IUPAC Name: [1-(2-phenoxyethyl)piperidin-3-yl]methanol
• InChI: InChI=1S/C14H21NO2/c16-12-13-5-4-8-15(11-13)9-10-17-14-6-2-1-3-7-14/h1-3,6-7,13,16H,4-5,8-12H2
• InChI Key: IVDKDLMDQRFZQD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CCOC2=CC=CC=C2)CO

Description

[1-(2-Phenoxyethyl)piperidin-3-yl]methanol is a useful research compound. Its molecular formula is C14H21NO2 and its molecular weight is 235.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-bromoethyl phenyl ether (20.1 g), piperidin-3-yl-methanol (11.5 g), sodium bicarbonate (8.4 g) and IMS (100 ml) was boiled under reflux for 16 hours. The mixture was evaporated to dryness under reduced pressure and the residue was treated with water (50 ml), 2M sodium hydroxide solution (20 ml) and extracted with dichloromethane. The combined dichloromethane extracts were washed with brine and then extracted with 2M hydrochloric acid. The combined acidic extracts were washed with dichloromethane then basified with 2M sodium hydroxide solution and then extracted with dichloromethane to give 1-(2-phenoxyethyl)piperidin-3-ylmethanol as an oil.